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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307

An In-depth Technical Guide to 3-Pentyl Acetate (CAS 620-11-1)

Abstract

This technical guide provides a comprehensive overview of 3-pentyl acetate (CAS: 620-11-1),
an organic compound of interest to researchers, scientists, and professionals in drug
development. The document details its chemical and physical properties, spectroscopic data,
synthesis methodologies, and analytical protocols. Applications, particularly within the
pharmaceutical and chemical industries, are discussed, alongside essential safety and
toxicological information. All quantitative data is presented in structured tables, and key
experimental workflows are visualized using diagrams to ensure clarity and ease of use for the
technical audience.

Chemical and Physical Properties

3-Pentyl acetate, also known as pentan-3-yl acetate or 1-ethylpropyl acetate, is an organic
ester with a characteristic fruity odor.[1][2] It is a colorless to yellow, watery liquid.[1] As an
isomer of amyl acetate, it is highly flammable.[1][3] Its properties make it a versatile solvent and
intermediate in various chemical processes.

Table 1: Physicochemical Properties of 3-Pentyl Acetate
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Property Value Source
CAS Number 620-11-1 [11[2][4]
Molecular Formula C7H1402 [1][2][4]
Molecular Weight 130.18 g/mol [1114]
IUPAC Name pentan-3-yl acetate [4]

3-amyl acetate, Acetic acid 1-
Synonyms ethylpropyl ester, [1][2]
Diethylcarbinol acetate

Colorless to yellow, watery

Appearance liquid [1][3]
Melting Point -74.65°C (estimate) [1][5]
Boiling Point 133.85°C [1]
Flash Point 33.4°C [1112114]
Density 0.8712 g/cms3 [1]
Vapor Pressure 7.85 mmHg at 25°C [1112]14]
Refractive Index 1.3960 [1][5]
XLogP3 2.2 [4][5]

| Water Solubility | 10 g/L (20 °C) (for n-pentyl acetate) |[6] |

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-pentyl acetate. Key
spectral information from various databases is summarized below.

Table 2: Spectroscopic Data for 3-Pentyl Acetate
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Technique Data Highlights Source

13C NMR Instrument: Varian CFT-20 [4]

NIST Number: 417537; Top
GC-MS [4]
m/z peaks: 43, 101, 70

Vapor Phase IR spectra
IR Spectra ) [4]
available

| Kovats Retention Index | Standard non-polar: 835; Standard polar: 1077 [[4] |

Synthesis of 3-Pentyl Acetate

3-Pentyl acetate is typically synthesized via the esterification of 3-pentanol with acetic acid.
Both chemical and enzymatic methods can be employed.

Chemical Synthesis: Fisher Esterification

The Fisher esterification is a classic method for producing esters by refluxing a carboxylic acid
and an alcohol in the presence of a strong acid catalyst.[7]

This protocol is adapted from the synthesis of isopentyl acetate and is directly applicable by
substituting the alcohol.[7][8][9]

» Reaction Setup: In a 100 mL round-bottom flask, combine 3-pentanol (1 mole equivalent)
and an excess of glacial acetic acid (e.g., 2.5 mole equivalents).[9] Swirl the flask to ensure
thorough mixing.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.2
mole equivalents) to the mixture while swirling.[7][9] Note that this process is exothermic.

o Reflux: Add several boiling chips to the flask, attach a reflux condenser, and heat the mixture
to a gentle boil using a heating mantle.[7][8] Reflux the mixture for 1-2 hours to allow the
reaction to approach equilibrium.[7][9]

¢ Cooling and Quenching: After the reflux period, allow the mixture to cool to room
temperature.[7][9] Transfer the solution to a separatory funnel and add an equal volume of
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cold water to quench the reaction.[9]

e Aqueous Wash: Separate and discard the lower aqueous layer.[8]

» Neutralization: Wash the organic layer with a 5% aqueous sodium bicarbonate solution to
neutralize the excess acetic acid and the sulfuric acid catalyst.[7][8] Perform this wash
repeatedly until the aqueous layer is basic, as confirmed by pH paper.[7] Caution: Carbon
dioxide gas is evolved during this step; vent the separatory funnel frequently.[8][9]

e Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to
remove residual water and water-soluble impurities.[8][9]

e Drying: Transfer the crude ester to an Erlenmeyer flask and dry it over anhydrous sodium
sulfate or magnesium sulfate until the liquid is clear.[7][8]

 Purification: Decant the dried ester into a distillation flask. Purify the 3-pentyl acetate via
simple distillation, collecting the fraction that distills near its boiling point (134-135°C).[1][7]

Pure 3-Pentyl
Acetate

. dlr?mnr%azsoo Simple Distilation

Neutralization

3-Pentanol + (5% NaHCOs Wash)
Glacial Acetic Acid eparate
Reflux Cool & Quench
nc. Ha: 2

(1-2 hours) (Cold Water)
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Fisher Esterification Workflow for 3-Pentyl Acetate Synthesis.

Enzymatic Synthesis

Enzymatic synthesis offers a greener alternative to acid-catalyzed methods, operating under
milder conditions. Lipases, such as Lipozyme®435, are effective catalysts for this esterification.
[10]

This protocol is based on the enzymatic synthesis of pentyl acetate and can be adapted for the
3-pentyl isomer.[10]
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e Reaction Setup: The reaction is carried out in a 50 mL double-walled glass reactor with
temperature control and magnetic stirring.[10]

» Reagents: Add 3-pentanol and acetic acid to the reactor. An excess of the alcohol (e.g., an
alcohol/acid molar ratio of 2:1) is often used to improve conversion rates and prevent
enzyme inhibition by the acid.[10] The reaction can be performed solvent-free.

o Catalyst: Add the immobilized lipase catalyst (e.g., Lipozyme®435) to the reagent mixture.

e Reaction Conditions: Maintain the reaction temperature at a constant, optimized value (e.g.,
40-60°C) using a circulating water bath.[10] Stir the mixture at a constant rate.

e Monitoring: Monitor the reaction progress by taking samples at regular intervals and
analyzing the concentration of acetic acid via titration or another suitable analytical method.
[10]

o Termination and Product Isolation: Once the desired conversion is reached (typically after
several hours), stop the reaction. The immobilized enzyme can be recovered by simple
filtration for reuse.[10] The product can be purified from the remaining reactants by distillation
under reduced pressure to avoid high temperatures that could degrade the product.

Pure 3-Pentyl
Acetate

3-Pentanol +
Acetic Acid
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Vacuum Distillation

— C}
R d

Stirred Reactor
(40-60°C, >8h)

Immobilized Lipase
(e.g., Lipozyme®435)
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Enzymatic Synthesis Workflow for 3-Pentyl Acetate.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the
identification and quantification of volatile compounds like 3-pentyl acetate.[11]
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Experimental Protocol: GC-MS Analysis

This is a general protocol for analyzing volatile acetate esters.[11][12]

o Sample Preparation: If the sample is a liquid mixture, dilute it with a suitable solvent (e.g.,
dichloromethane or hexane) to a concentration appropriate for GC-MS analysis (typically in
the ppm range). If an internal standard is required for quantification, it should be added at
this stage.

» Headspace Analysis (Optional): For solid or complex liquid matrices, Headspace Solid-
Phase Microextraction (HS-SPME) can be used.[11][12]

[¢]

Place a known amount of the sample in a sealed GC vial.[11]

[¢]

Heat the vial to allow volatile compounds to partition into the headspace.[11]

[e]

Expose an SPME fiber to the headspace for a defined period to adsorb the analytes.[11]

o

Retract the fiber and introduce it into the GC injector.

e GC-MS Injection: Inject a small volume (e.g., 1 yL) of the prepared sample or the SPME fiber
into the GC inlet, which is heated to ensure rapid volatilization.

o Chromatographic Separation: The volatile compounds are separated on a capillary column
(e.g., a non-polar HP-5MS column).[12] A temperature program is used to elute the
compounds based on their boiling points and interactions with the column'’s stationary phase.

e Mass Spectrometry Detection: As compounds elute from the GC column, they enter the
mass spectrometer, where they are ionized (typically by electron ionization). The resulting
fragments are separated by their mass-to-charge ratio, generating a mass spectrum for each
compound.

o Data Analysis: Identify 3-pentyl acetate by comparing its retention time and mass spectrum
to that of a known standard or a library database (e.g., NIST).[4] Quantification can be
performed by integrating the peak area and comparing it to a calibration curve.
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General Workflow for GC-MS Analysis of 3-Pentyl Acetate.

Applications
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3-Pentyl acetate and its isomers have applications across several industries due to their
solvent properties and characteristic aroma.

 Industrial Solvent: Amyl acetates are widely used as industrial solvents in the manufacturing
of lacquers, cements, and coated papers.[3]

o Flavor and Fragrance: It is used as a flavoring agent in foods and as a fragrance component
in personal care products and perfumes, often imparting a fruity or banana-like scent.[1][13]
[14]

» Cleaning Products: Its solvent properties make it an effective ingredient in degreasers and
spot removers.[1]

o Pharmaceutical Applications: While direct roles in drug development are not extensively
documented, pentyl acetate is used in the pharmaceutical sector as an entrainer in the
production of penicillin.[10] Its low toxicity and solvent properties suggest potential for use in
pharmaceutical formulations and as a laboratory reagent.[13]

Safety and Toxicology

Handling 3-pentyl acetate requires adherence to standard laboratory safety procedures due to
its flammability and potential for irritation.

Table 3: Safety and Hazard Information

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21414233.htm
https://www.lookchem.com/casno620-11-1.html
https://marketpublishers.com/lists/25017/news.html
https://foodb.ca/compounds/FDB018599
https://www.lookchem.com/casno620-11-1.html
https://www.mdpi.com/2227-9717/11/6/1640
https://marketpublishers.com/lists/25017/news.html
https://www.benchchem.com/product/b1618307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Hazard Class

Information

3.2 (Flammable Liquid)

Source

UN Number

1104 (for Amyl acetates)

General Hazards

Highly flammable liquid and
vapor.[15][16] Vapors may
form an explosive mixture with
air.[3]

Health Hazards

May cause respiratory
irritation.[15] Causes serious
eye irritation.[15] Repeated
exposure may cause skin

dryness or cracking.[15][17]

Incompatibilities

Strong oxidizers (chlorates,
nitrates, peroxides), strong

bases, strong acids.[3]

Handling

Keep away from heat, sparks,
and open flames.[15][17] Use
in a well-ventilated area.[15]
Ground and bond containers
during transfer to prevent static
discharge.[17]

Personal Protective Equipment
(PPE)

Wear protective gloves, eye
protection, and flame-retardant
clothing.[16][17]

| Toxicity | All isomers of pentyl acetate show low acute toxicity.[18] Irritation of mucous

membranes is the primary response to vapor exposure.[18] | |

Conclusion

3-Pentyl acetate (CAS 620-11-1) is a valuable chemical with well-defined physical and

spectroscopic properties. Standard organic chemistry techniques, such as Fisher esterification,

and greener enzymatic methods can be employed for its synthesis. Its primary applications lie
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in its use as a solvent and a flavor/fragrance agent, with specific roles in the pharmaceutical
industry such as in antibiotic production. Proper safety precautions are necessary when
handling this compound due to its flammability. This guide provides the foundational technical
information required by researchers and professionals for the effective use and study of 3-
pentyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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